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Introduction

2,5-Furandicarboxylic acid (FDCA) is a bio-based platform chemical attracting significant
attention as a renewable alternative to petroleum-derived terephthalic acid in the production of
polyesters and other polymers.[1] Its rigid furan ring structure imparts excellent thermal and
mechanical properties to these materials.[2] However, the inherent thermal stability of the
FDCA monomer itself is a critical parameter that influences its polymerization processes and
the performance of the resulting polymers. This technical guide provides an in-depth analysis of
the thermal stability of FDCA, compiling key quantitative data, outlining experimental
methodologies, and visualizing decomposition pathways to support researchers and
professionals in the fields of materials science and drug development.

Thermal Properties of 2,5-Furandicarboxylic Acid

FDCA is a crystalline solid with a high melting point, which is indicative of strong intermolecular
forces, likely including hydrogen bonding. The thermal behavior of FDCA is characterized by its
melting point and its subsequent decomposition, which occurs at a very similar temperature.

Quantitative Thermal Data

The key thermal properties of 2,5-Furandicarboxylic acid are summarized in the table below.
The data indicates that FDCA has a high melting point, but its decomposition begins at a
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temperature very close to or even below its melting point, a critical consideration for melt
polymerization processes.

Property Value References
Melting Point >300 °C [3]

Melting Point >310 °C (decomposes) [4]

Melting Point 342 °C [51[6]1[7]
Boiling Point 420 °C [5]

Flash Point 207 °C [5]

Discoloration and
Decomposition Onset decarboxylation reported
above 200-220 °C

Thermal Decomposition of 2,5-Furandicarboxylic
Acid
The primary thermal decomposition pathway for 2,5-Furandicarboxylic acid is

decarboxylation. At elevated temperatures, FDCA loses one or both of its carboxylic acid
groups as carbon dioxide (CO2).

The initial decarboxylation step produces 2-furoic acid. Further heating can lead to the
decarboxylation of 2-furoic acid to produce furan. This sequential decomposition has important
implications for polymerization, as the loss of carboxylic acid functionality prevents the
formation of high molecular weight polymers and can lead to discoloration of the final product.

The proposed thermal decomposition pathway of FDCA is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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